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Compound of Interest

Compound Name: 2-(3-Chlorophenoxy)propionic acid

Cat. No.: B090443 Get Quote

For researchers, scientists, and professionals in drug and agricultural development, this guide

provides an in-depth comparison of the effects of different concentrations of Cloprop (2-(3-

chlorophenoxy) propionic acid), a plant growth regulator widely used to enhance fruit size and

quality in pineapple cultivation. This analysis is based on field trial data to inform optimal

application strategies.

Cloprop is a synthetic auxin that plays a crucial role in the later stages of pineapple fruit

development. Its primary functions include increasing fruit size and weight, and delaying

maturation, which can be critical for managing harvest schedules and improving market value.

[1][2][3] While several commercial formulations are available, such as Fruitone® and

Swellpine®, understanding the impact of the active ingredient's concentration is fundamental to

achieving desired outcomes.[2]

Performance Evaluation of Cloprop Concentrations
A field study conducted on the 'Giant Kew' pineapple cultivar provides key insights into how

varying concentrations of Cloprop affect various growth and quality parameters. The

experiment evaluated five different treatment levels: a control group (no Cloprop application)

and four different concentrations of Cloprop applied as a foliar spray.[4][5]

The results, summarized in the table below, demonstrate a clear dose-dependent response for

several key metrics. Notably, the 100 ppm concentration emerged as the most effective in
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reducing the crown-to-fruit ratio, a desirable trait for fresh fruit markets, and in maximizing fruit

weight and shelf life.[4][5]

Treatme
nt
Concent
ration

Crown
Length
(cm)

Crown
to Fruit
Ratio

Fruit
Length
(cm)

Pulp
Weight
(g)

Peel
Weight
(g)

Core
Weight
(g)

Shelf
Life
(days)

Control

(0 ppm)
27.45 1.62 16.94 1012 385 185 14.33

50 ppm 16.89 1.01 16.72 1052 392 192 17.67

100 ppm 14.28 0.83 17.22 1080 403 200 19.33

150 ppm 15.12 0.91 16.61 1045 390 190 16.33

200 ppm 16.25 0.99 16.42 1027 387 187 15.00

Data sourced from a study on Pineapple cv. Giant Kew.[4][5]

While the 100 ppm concentration showed the most favorable results in terms of fruit size and

shelf life, it is important to note that higher concentrations (150 ppm and 200 ppm) were

associated with adverse effects, such as burns on the lower leaves of the crown and a

reduction in Total Soluble Solids (TSS), which can impact fruit sweetness.[4]

Experimental Protocol
The findings presented are based on a robust experimental design intended to isolate the

effects of Cloprop concentration.

Experimental Design: The study utilized a Completely Randomized Design (CRD) with five

treatment groups, each replicated four times.[4][5]

Treatment Application:

Timing: The Cloprop solutions were applied 15 weeks before the anticipated harvest,

specifically when the last batch of flowers had withered and the corolla was 3-5 cm in length.

[1][4][5]
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Method: The application was a foliar spray directed at the pineapple crowns.[4][5]

Data Collection: A comprehensive set of parameters were recorded, including:

Growth Attributes: Crown length and circumference, crown to fruit length ratio, fruit length

(with and without crown), pulp weight, peel weight, pulp to peel ratio, and core weight.[4]

Biochemical Parameters: Total Soluble Solids (TSS), titratable acidity, TSS:acid ratio,

ascorbic acid, and total, reducing, and non-reducing sugars.[4]

Post-Harvest Qualities: Shelf life and physiological loss in weight (PLW).[4]
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Experimental Workflow for Cloprop Field Trial
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Caption: Experimental workflow for a field trial of different Cloprop concentrations on pineapple.
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Signaling Pathway and Mechanism of Action
Cloprop, as a phenoxypropionic acid, acts as a plant growth regulator.[2] It is absorbed by the

foliage and influences the hormonal balance within the plant, which in turn affects fruit

development.[2][3] By modulating auxin activity, Cloprop can stimulate cell enlargement in the

fruit, leading to increased size and weight.[1] It also suppresses the growth of the crown and

leaves, redirecting the plant's resources to the developing fruit.[1] The delay in fruit ripening is

achieved by influencing the physiological processes within the fruit, extending its shelf life.[3]
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Caption: Simplified signaling pathway of Cloprop in pineapple fruit development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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